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Compound of Interest

Compound Name: Diethyl butylmalonate

Cat. No.: B051932 Get Quote

Essential safety protocols and logistical information for the proper handling and disposal of

Diethyl butylmalonate are critical for ensuring a safe laboratory environment. This guide

provides clear, step-by-step procedures for researchers, scientists, and drug development

professionals. By adhering to these guidelines, you can minimize risks and build a strong

foundation of laboratory safety.

Diethyl butylmalonate is a combustible liquid that requires careful handling to prevent

exposure and ensure laboratory safety.[1][2] While it is not classified as a hazardous

substance, proper personal protective equipment (PPE) and adherence to safety protocols are

mandatory.[3]

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for Diethyl
butylmalonate.
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Property Value Source

CAS Number 133-08-4 [3]

Molecular Formula C11H20O4 [4][5]

Molecular Weight 216.27 g/mol [4]

Appearance Colorless liquid [1][5]

Odor Odorless [1][5]

Boiling Point 235 - 240 °C (455 - 464 °F) [5]

Flash Point 93 - 94 °C (199.4 - 201.2 °F) [2][3]

Density 0.983 g/mL at 25 °C [4]

Experimental Protocol: Safe Handling of Diethyl
Butylmalonate
This protocol outlines the essential steps for safely handling Diethyl butylmalonate in a

laboratory setting.

1. Engineering Controls:

Work in a well-ventilated area.[1][2][3][4]

Use a local exhaust ventilation system to minimize the inhalation of vapors.[6]

Ensure a safety shower and eye wash station are readily accessible.[6]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields

conforming to EN166 or OSHA 29 CFR 1910.133 standards.[2][3][7]

Hand Protection: Wear impervious chemical-resistant gloves.[3][4] Inspect gloves for any

damage before use and use proper glove removal techniques to avoid skin contact.[3][4]
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Body Protection: Wear appropriate protective clothing, such as a lab coat, to prevent skin

exposure.[3][5][7]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not required.[1][4][5] For large-scale operations, emergencies, or in situations

where ventilation is inadequate, use a NIOSH/MSHA or European Standard EN 136

approved respirator with an appropriate filter.[5]

3. Handling and Storage:

Avoid contact with skin, eyes, and clothing.[3][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][8] No smoking

is permitted in the handling area.[1][2][8]

Store in a cool, dry, and well-ventilated place.[1][2][3][4]

Keep containers tightly closed when not in use.[2][3][4]

Incompatible materials to avoid include acids, bases, and reducing agents.[2]

4. First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[3][4]

After Skin Contact: Immediately wash the affected area with soap and plenty of water.[3][4]

Remove contaminated clothing.[1][2] Get medical attention if irritation develops or persists.

[7]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids.[1][2] Seek medical attention.[1][2]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek medical attention.[3][4]

5. Accidental Release Measures:
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Ensure adequate ventilation.[3]

Remove all sources of ignition.[1][2]

Absorb the spill with an inert absorbent material such as sand, silica gel, or universal binder.

[1][2]

Collect the absorbed material and place it in a suitable, closed container for disposal.[3][4]

Do not let the chemical enter drains.[3]

6. Disposal:

Dispose of the waste material in accordance with local, regional, and national regulations.

Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

Contaminated packaging should be disposed of as unused product.[4]

Visualizing Safety Workflows
To further clarify the necessary procedures, the following diagrams illustrate the operational

workflow for handling Diethyl butylmalonate and the decision-making process for selecting

appropriate personal protective equipment.
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Operational Workflow for Handling Diethyl Butylmalonate

Preparation

Handling

Post-Handling & Disposal

Assess Risks

Ensure Engineering Controls are Functional
(Ventilation, Eyewash, Shower)

Select and Inspect PPE

Dispense Chemical in Ventilated Area

Keep Container Closed When Not in Use

Keep Away from Ignition Sources

Decontaminate Work Area

Properly Remove and Dispose of PPE

Dispose of Chemical Waste
(Consult Regulations)
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Caption: A flowchart illustrating the step-by-step process for safely handling Diethyl
butylmalonate.

PPE Selection Logic for Diethyl Butylmalonate

Risk Assessment

Required PPE

Handling Diethyl Butylmalonate

Potential for Eye Splash? Potential for Skin Contact? Adequate Ventilation?

Safety Goggles/Glasses
with Side Shields

Yes

Impervious Gloves
& Lab Coat

Yes

Respirator (if ventilation is inadequate)

No

No Respiratory Protection Needed

Yes

Click to download full resolution via product page

Caption: A decision tree for selecting the appropriate PPE when handling Diethyl
butylmalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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